Cas no 2350118-19-1 ((R)-2-Boc-amino-3-(2-dimethylamino-phenyl)-propionic acid)

• Product Name: (R)-2-Boc-amino-3-(2-dimethylamino-phenyl)-propionic acid
• CAS No: 2350118-19-1
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• MDL: MFCD32716700
• CID: 5184673
• Update Time: 2025-06-11

(R)-2-Boc-amino-3-(2-dimethylamino-phenyl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Boc-amino-3-(2-dimethylamino-phenyl)-propionic acid

• MDL： MFCD32716700
• Inchi： 1S/C16H24N2O4/c1-16(2,3)22-15(21)17-12(14(19)20)10-11-8-6-7-9-13(11)18(4)5/h6-9,12H,10H2,1-5H3,(H,17,21)(H,19,20)/t12-/m1/s1
• InChI Key： VZQUGMQWPZSJNT-GFCCVEGCSA-N
• SMILES： C(O)(=O)[C@@H](CC1=CC=CC=C1N(C)C)NC(OC(C)(C)C)=O

Additional information on (R)-2-Boc-amino-3-(2-dimethylamino-phenyl)-propionic acid

Chemical Profile of (R)-2-Boc-amino-3-(2-dimethylamino-phenyl)-propionic acid (CAS No. 2350118-19-1)

(R)-2-Boc-amino-3-(2-dimethylamino-phenyl)-propionic acid, with the CAS number 2350118-19-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of a protected amino group and a dimethylamino-substituted phenyl ring, make it a valuable building block for drug discovery and molecular design.

The< strong>Boc (tert-butoxycarbonyl) group in the molecule plays a pivotal role in protecting the amino function during synthetic processes, ensuring selective reactivity and stability. This protection is essential for multi-step syntheses where the amino group needs to be activated or modified without interference from other reactive sites. The< strong>dimethylamino-phenyl moiety contributes to the compound's overall pharmacophore, influencing its solubility, metabolic stability, and interaction with biological targets. Such structural elements are frequently employed in medicinal chemistry to modulate pharmacokinetic properties and enhance binding affinity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting enzyme-catalyzed reactions relevant to metabolic pathways and disease mechanisms. The< strong>(R)-configuration of this compound is particularly noteworthy, as enantioselective synthesis often leads to improved pharmacological profiles. Chiral drugs, which exist as stereoisomers with distinct spatial arrangements, can exhibit vastly different biological activities. The (R)-enantiomer of this compound has been investigated for its potential role in modulating enzyme activity, particularly in pathways associated with inflammation and pain management.

One of the most compelling applications of this compound lies in its use as a precursor for peptidomimetics—molecules designed to mimic the structure and function of natural peptides but with enhanced stability and bioavailability. Peptidomimetics are increasingly recognized for their therapeutic potential in treating conditions such as cancer, neurodegenerative diseases, and infectious disorders. The< strong>3-(2-dimethylamino-phenyl) group provides a rigid scaffold that can be further functionalized to create targeted ligands for receptor binding or enzyme inhibition. This versatility makes it an attractive candidate for designing next-generation therapeutics.

The pharmaceutical industry has shown particular interest in compounds that can modulate neurotransmitter systems. The< strong>dimethylamino substituent is known to influence amine neurotransmitter pathways, making it relevant for drugs targeting central nervous system (CNS) disorders such as depression, anxiety, and neurodegeneration. Preclinical studies have demonstrated that derivatives of this compound exhibit promising effects on neurotransmitter receptor binding, suggesting potential therapeutic benefits. Further research is ongoing to explore optimal dosing regimens and long-term safety profiles.

Synthetic methodologies for< strong>(R)-2-Boc-amino-3-(2-dimethylamino-phenyl)-propionic acid have been refined to achieve high enantioselectivity and yield. Catalytic asymmetric hydrogenation and chiral auxiliaries have been employed to construct the crucial stereocenter with high precision. These advances in synthetic chemistry have enabled the scalable production of this intermediate, facilitating its use in large-scale drug development programs. The ability to produce enantiomerically pure compounds is critical for ensuring consistent pharmacological effects and minimizing off-target interactions.

The growing emphasis on precision medicine has also driven interest in this compound. By leveraging its structural features, researchers aim to develop personalized therapeutic strategies tailored to individual patient profiles. For instance, variations in metabolic pathways may influence how patients respond to drugs containing this intermediate. Understanding these differences could lead to more effective treatment regimens with fewer adverse effects.

In conclusion, (R)-2-Boc-amino-3-(2-dimethylamino-phenyl)-propionic acid (CAS No. 2350118-19-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes make it an indispensable tool for drug discovery efforts targeting neurological disorders, metabolic diseases, and other conditions requiring precise molecular intervention. As research continues to uncover new applications for this compound, its importance in developing innovative therapeutics is likely to grow even further.